Cas no 166176-45-0 (6-Chloroimidazo[1,2-b]pyridazin-3-amine)

• Product Name: 6-Chloroimidazo[1,2-b]pyridazin-3-amine
• CAS No: 166176-45-0
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD09881451
• CID: 98380
• PubChem ID: 10702273
• Update Time: 2025-05-24

6-Chloroimidazo[1,2-b]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloroimidazo[1,2-b]pyridazin-3-ylamine
• 3-Amino-6-chloroimidazo[1,2-b]pyridazine
• 6-CHLORO-IMIDAZO[1,2-B]PYRIDAZIN-3-AMINE
• Imidazo[1,2-b]pyridazin-3-amine, 6-chloro-
• 6-Chloroimidazo[1,2-b]pyridazin-3-amine
• PubChem24278
• KZOZHHLJWBETLY-UHFFFAOYSA-N
• FCH875516
• TRA0071681
• EN000723
• SY004903
• T
• 6-Chloroimidazo[1 pound not2-b]pyridazin-3-amine
• CS-W003682
• MFCD09881451
• DTXSID00443655
• AM20120694
• 166176-45-0
• AKOS005256493
• SCHEMBL10246682
• AC-28336
• FT-0763233
• A882349
• FS-2802
• DB-029270

• MDL： MFCD09881451
• Inchi： 1S/C6H5ClN4/c7-4-1-2-6-9-3-5(8)11(6)10-4/h1-3H,8H2
• InChI Key： KZOZHHLJWBETLY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC=C(N)N2N=1

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.791
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 56.21000
• LogP: 1.54610
• Vapor Pressure: No data available

6-Chloroimidazo[1,2-b]pyridazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 6-Chloroimidazo[1,2-b]pyridazin-3-amine

6-Chloroimidazo[1,2-b]pyridazin-3-amine: A Comprehensive Overview

The compound 6-Chloroimidazo[1,2-b]pyridazin-3-amine (CAS No. 166176-45-0) is a heterocyclic aromatic amine with a unique structural configuration that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazo[1,2-b]pyridazine family, a class of nitrogen-containing heterocycles known for their versatile reactivity and potential applications in drug design. The presence of a chlorine atom at the 6-position and an amino group at the 3-position introduces intriguing electronic and steric properties, making this compound a valuable substrate for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in medicinal chemistry, particularly as scaffolds for designing kinase inhibitors and other bioactive molecules. The chlorine substituent at the 6-position plays a crucial role in modulating the electronic environment of the molecule, enhancing its ability to interact with biological targets. This feature has been exploited in the development of novel anti-cancer agents, where precise control over molecular interactions is critical for therapeutic efficacy.

One of the most promising applications of 6-Chloroimidazo[1,2-b]pyridazin-3-amine lies in its potential as a lead compound for drug discovery. Researchers have employed advanced computational techniques, such as molecular docking and quantum mechanics simulations, to evaluate its binding affinity towards various protein targets. These studies have revealed that the compound exhibits favorable interactions with key residues in enzyme active sites, suggesting its potential as a starting point for developing selective inhibitors.

In addition to its pharmacological significance, 6-Chloroimidazo[1,2-b]pyridazin-3-amine has also been explored in materials science. Its aromaticity and nitrogen-rich structure make it a candidate for applications in organic electronics and optoelectronic devices. Recent experiments have demonstrated that this compound can serve as a building block for constructing π-conjugated systems with tailored electronic properties, paving the way for innovative materials with applications in flexible electronics and energy storage.

The synthesis of 6-Chloroimidazo[1,2-b]pyridazin-3-amine involves a multi-step process that typically begins with the preparation of imidazo[1,2-b]pyridazine derivatives through cyclization reactions. The introduction of the chlorine substituent at the 6-position is achieved via electrophilic substitution or nucleophilic aromatic substitution strategies, depending on the specific conditions employed. The final step involves the functionalization of the 3-position with an amino group, which can be accomplished through reductive amination or other amine-forming reactions.

From an analytical standpoint, 6-Chloroimidazo[1,2-b]pyridazin-3-amine has been characterized using a variety of spectroscopic techniques, including UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These analyses have provided insights into its electronic structure and stability under different conditions. Furthermore, thermal analysis has revealed that this compound exhibits good thermal stability up to moderate temperatures, making it suitable for various chemical transformations without decomposition.

The biological evaluation of 6-Chloroimidazo[1,2-b]pyridazin-3-amine has been conducted using cell-based assays and in vitro enzymatic assays. Initial results indicate that this compound demonstrates moderate inhibitory activity against several kinases associated with cancer progression. Encouraged by these findings, researchers are now exploring further modifications to enhance its potency and selectivity while minimizing off-target effects.

In conclusion, 6-Chloroimidazo[1,2-b]pyridazin-3-amine (CAS No. 166176-45-0) represents a versatile platform for chemical innovation across multiple disciplines. Its unique structural features and promising biological profile make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.